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Compound of Interest

Compound Name: 2-Amino-6-methylbenzonitrile

Cat. No.: B1267100 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the solubility characteristics of 2-
Amino-6-methylbenzonitrile, a key intermediate in pharmaceutical synthesis. Due to the

limited availability of specific quantitative solubility data in public literature, this document

focuses on providing a detailed framework for understanding its likely solubility profile based on

its chemical structure and available data for analogous compounds. Furthermore, this guide

outlines detailed experimental protocols for researchers to determine precise solubility

measurements.

Introduction to 2-Amino-6-methylbenzonitrile
2-Amino-6-methylbenzonitrile is an aromatic organic compound with the chemical formula

C₈H₈N₂.[1][2] It possesses both an amino (-NH₂) and a nitrile (-C≡N) functional group attached

to a toluene backbone. This bifunctional nature makes it a versatile building block in the

synthesis of various heterocyclic compounds and active pharmaceutical ingredients.

Understanding its solubility in different organic solvents is crucial for its synthesis, purification,

crystallization, and formulation development.

Key Physicochemical Properties:
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Property Value Reference

CAS Number 56043-01-7 [1][2]

Molecular Formula C₈H₈N₂ [1][2]

Molecular Weight 132.16 g/mol [1][2]

Melting Point 127-132 °C [2]

Appearance Solid

Predicted and Analogous Solubility Profile
While specific quantitative solubility data for 2-Amino-6-methylbenzonitrile is not readily

available in published literature, its solubility can be inferred from its structural features and by

examining the solubility of similar compounds. The presence of a polar amino group suggests

potential solubility in polar solvents, while the aromatic ring and methyl group contribute to non-

polar character, indicating possible solubility in less polar organic solvents.

The following table summarizes the qualitative solubility of structurally related tolunitrile

derivatives, which can serve as a preliminary guide for solvent selection.

Table 1: Qualitative Solubility of Tolunitrile Derivatives

Compound Solvent Solubility

p-Tolunitrile Alcohol Very Soluble[3]

Diethyl Ether Very Soluble[3]

Water Insoluble[3]

m-Tolunitrile Diethyl Ether Miscible[4]

Ethanol Miscible[4]

Carbon Tetrachloride Sparingly Soluble[4]

Water Insoluble[4][5]
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Based on this analogous data, it is anticipated that 2-Amino-6-methylbenzonitrile will exhibit

good solubility in polar organic solvents like alcohols and ethers, and poor solubility in water.

The amino group in 2-Amino-6-methylbenzonitrile is expected to increase its polarity

compared to p- and m-tolunitrile, potentially enhancing its solubility in polar protic and aprotic

solvents.

Experimental Protocols for Solubility Determination
To obtain precise quantitative solubility data, standardized experimental protocols are essential.

The following section details the widely accepted gravimetric method for determining the

solubility of a solid compound in an organic solvent.

Gravimetric Solubility Determination
The gravimetric method is a reliable and straightforward technique for measuring solubility. It

involves saturating a solvent with the solute at a specific temperature, followed by the

separation and quantification of the dissolved solute.

Materials and Equipment:

2-Amino-6-methylbenzonitrile

Selected organic solvents (e.g., methanol, ethanol, acetone, ethyl acetate, toluene)

Temperature-controlled shaker or water bath

Analytical balance

Vials or flasks with secure caps

Syringe filters (e.g., 0.45 µm PTFE)

Oven or vacuum oven

Experimental Workflow:
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Sample Preparation

Equilibration

Phase Separation

Analysis

Add excess 2-Amino-6-
methylbenzonitrile to a vial

Add a known volume
of solvent

Seal the vial and place in a
temperature-controlled shaker

Equilibrate for a set time
(e.g., 24-72 hours)

Allow solid to settle

Withdraw a known volume of the
supernatant using a filtered syringe

Transfer the filtered solution to a
pre-weighed container

Evaporate the solvent

Weigh the dried residue

Calculate solubility
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2-Amino-6-methylbenzonitrile
Solvent Properties Predicted Interaction

Polar Groups:
- Amino (-NH2)
- Nitrile (-CN)

Non-polar Groups:
- Aromatic Ring
- Methyl (-CH3)

Polar Solvents
(e.g., Alcohols, Acetone)

 'Like Dissolves Like' 

Non-polar Solvents
(e.g., Toluene, Hexane)

 Mismatch in Polarity 

High Solubility

Low Solubility

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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